Cas no 189039-68-7 (Benzene, 1,1'-oxybis[3,4-bis(phenylethynyl)-)

• Product Name: Benzene, 1,1'-oxybis[3,4-bis(phenylethynyl)-
• CAS No: 189039-68-7
• MF: C₄₄H₂₆O
• MW: 570.676651477814
• CID: 1382341
• PubChem ID: 15352418
• Update Time: 2025-04-20

Benzene, 1,1'-oxybis[3,4-bis(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• 4-[3,4-bis(2-phenylethynyl)phenoxy]-1,2-bis(2-phenylethynyl)benzene
• 1,1',1'',1'''-{Oxybis[(benzene-4,1,2-triyl)di(ethyne-2,1-diyl)]}tetrabenzene
• SCHEMBL7787403
• bis[3,4-bis(phenylethynyl)phenyl] ether
• 189039-68-7
• DTXSID60571867
• Benzene, 1,1'-oxybis[3,4-bis(phenylethynyl)-

• Inchi： 1S/C44H26O/c1-5-13-35(14-6-1)21-25-39-29-31-43(33-41(39)27-23-37-17-9-3-10-18-37)45-44-32-30-40(26-22-36-15-7-2-8-16-36)42(34-44)28-24-38-19-11-4-12-20-38/h1-20,29-34H
• InChI Key： WHIZDVUVJZCEGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#CC2C=CC=CC=2)=C(C#CC2C=CC=CC=2)C=1)C1C=CC(C#CC2C=CC=CC=2)=C(C#CC2C=CC=CC=2)C=1

Computed Properties

• Exact Mass: 570.19848
• Monoisotopic Mass: 570.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23